Cas no 2138543-25-4 (5-bromo-1-ethoxy-1H-1,2,3-triazole)

• Product Name: 5-bromo-1-ethoxy-1H-1,2,3-triazole
• CAS No: 2138543-25-4
• MF: C₄H₆BrN₃O
• MW: 192.013939380646
• CID: 6482217
• PubChem ID: 165795905
• Update Time: 2025-06-08

5-bromo-1-ethoxy-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-1153560
• 2138543-25-4
• 5-bromo-1-ethoxy-1H-1,2,3-triazole

• Inchi： 1S/C4H6BrN3O/c1-2-9-8-4(5)3-6-7-8/h3H,2H2,1H3
• InChI Key： CKNZVDPTRQEKNP-UHFFFAOYSA-N
• SMILES： BrC1=CN=NN1OCC

Computed Properties

• Exact Mass: 190.96942g/mol
• Monoisotopic Mass: 190.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.9Ų

Additional information on 5-bromo-1-ethoxy-1H-1,2,3-triazole

Research Brief on 5-Bromo-1-ethoxy-1H-1,2,3-triazole (CAS: 2138543-25-4): Recent Advances and Applications

5-Bromo-1-ethoxy-1H-1,2,3-triazole (CAS: 2138543-25-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel triazole-based therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and emerging applications in pharmaceutical research.

A notable advancement in the synthesis of 5-bromo-1-ethoxy-1H-1,2,3-triazole involves the optimization of copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which have been refined to improve yield and selectivity. Researchers have reported that the introduction of the ethoxy group at the 1-position enhances the stability of the triazole ring under physiological conditions, making it a more viable candidate for in vivo applications. Additionally, the bromo substituent at the 5-position serves as a reactive handle for further functionalization, enabling the construction of diverse molecular architectures.

In medicinal chemistry, 5-bromo-1-ethoxy-1H-1,2,3-triazole has been employed as a scaffold for the design of enzyme inhibitors and antimicrobial agents. Recent studies highlight its role in the inhibition of bacterial efflux pumps, a mechanism critical for overcoming antibiotic resistance. For instance, derivatives of this compound have demonstrated potent activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity toward mammalian cells. These findings underscore its potential as a lead compound for the development of next-generation antibiotics.

Beyond its antimicrobial properties, this triazole derivative has also been investigated for its applications in chemical biology. Researchers have utilized it as a bioorthogonal probe for labeling biomolecules in live cells, leveraging its reactivity with strained alkynes. This approach has enabled real-time imaging of cellular processes, providing valuable insights into disease mechanisms. Furthermore, its compatibility with click chemistry has facilitated the development of targeted drug delivery systems, where it serves as a linker for conjugating therapeutic payloads to antibodies or nanoparticles.

Despite these promising developments, challenges remain in the scalable synthesis and pharmacokinetic optimization of 5-bromo-1-ethoxy-1H-1,2,3-triazole-based compounds. Recent efforts have focused on addressing these limitations through computational modeling and high-throughput screening. For example, density functional theory (DFT) calculations have been employed to predict the reactivity and stability of novel derivatives, guiding experimental synthesis. Concurrently, advances in microfluidics have enabled the rapid screening of compound libraries, accelerating the identification of candidates with desirable pharmacological profiles.

In conclusion, 5-bromo-1-ethoxy-1H-1,2,3-triazole (CAS: 2138543-25-4) represents a versatile and promising building block in chemical biology and drug discovery. Its unique structural features and reactivity profile continue to inspire innovative applications, from antimicrobial therapeutics to bioorthogonal chemistry. Future research should prioritize the translation of these findings into clinically viable solutions, with an emphasis on improving synthetic efficiency and therapeutic efficacy. As the field progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing precision medicine.